7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl” is a chemical compound with the molecular formula C5H4Cl2N4 . It is used for research purposes . It has been associated with anticancer activity, specifically targeting EGFR/ErbB2 receptor tyrosine kinases .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been reported in various studies . The synthetic strategies and approaches to these derivatives have been systematized according to the method to assemble the pyrazolopyridine system .Scientific Research Applications
- Researchers have investigated the antibacterial potential of pyrazolo[3,4-d]pyrimidines, including derivatives with different substituents at positions N1, C4, and C6. These compounds have been tested against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria .
- Pyrazolo[3,4-b]pyridines, a class of heterocyclic compounds related to 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, exhibit diverse biological activities. More than 300,000 structures of these compounds have been described in the literature, with applications ranging from drug design to enzyme inhibition .
- Researchers have employed various synthetic methods to access pyrazolo[3,4-b]pyridines. These methods include starting from preformed pyrazoles or pyridines and introducing substituents at specific positions. The development of efficient synthetic routes has facilitated the exploration of their biological properties .
- While not directly related to 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, research on pyrimidines has revealed promising anti-inflammatory properties. For instance, novel pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory effects .
- A study investigated the inhibitory activity of specific pyrazolo[3,4-d]pyrimidine derivatives against cancer cell lines. Compounds 14, 13, and 15 exhibited significant anticancer effects, with IC50 values comparable to the control drug sorafenib .
Antibacterial Activity
Biomedical Applications
Synthesis Strategies
Anti-Inflammatory Activities
Anticancer Potential
Mechanism of Action
Target of Action
The primary target of the compound 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine hydrochloride is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as an appealing target for cancer treatment .
Mode of Action
7-Chloro-1H-pyrazolo[4,3-d]pyrimidine hydrochloride interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression, leading to the induction of apoptosis within cells .
Biochemical Pathways
The compound’s interaction with CDK2 affects the cell cycle regulation pathway . By inhibiting CDK2, 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine hydrochloride disrupts the normal progression of the cell cycle, leading to cell death .
Pharmacokinetics
The compound is expected to have suitable pharmacokinetic properties based on its structural features .
Result of Action
The result of the action of 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine hydrochloride is the significant inhibition of cell growth . The compound shows superior cytotoxic activities against certain cell lines, indicating its potential as an effective anti-cancer agent .
properties
IUPAC Name |
7-chloro-1H-pyrazolo[4,3-d]pyrimidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4.ClH/c6-5-4-3(1-9-10-4)7-2-8-5;/h1-2H,(H,9,10);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSBXAQMDWOEEDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC2=C1N=CN=C2Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.